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CAS No.: 322690-31-3
Cat. No.: B1521375

Get Quote

In the landscape of modern medicinal chemistry, success is often dictated by the strategic and

efficient assembly of complex molecular architectures. tert-Butyl 6-aminopyridin-2-
ylcarbamate (CAS No: 322690-31-3) has emerged as a cornerstone building block for this
very purpose.[1][2] Its value lies not in its own biological activity, but in its elegantly simple, yet
powerful, bifunctional nature. The molecule features a pyridine scaffold substituted with two
amino groups at the 2 and 6 positions, where one is a free, nucleophilic primary amine and the
other is protected as a tert-butyloxycarbonyl (Boc) carbamate.[3]

This differential protection is the key to its utility. The Boc group serves as a temporary shield,
deactivating the 2-amino group's nucleophilicity and allowing chemists to perform selective
chemistry on the free 6-amino position.[4][5] Once the desired modification at the 6-position is
complete, the Boc group can be cleanly removed under acidic conditions, revealing the 2-
amino group for subsequent reactions.[6] This "orthogonal" handle makes it an invaluable
intermediate in the multi-step synthesis of highly substituted pyridine derivatives, particularly
those developed as kinase inhibitors in oncology and other therapeutic areas.[7][8] This guide
provides a senior application scientist's perspective on the synthesis, properties, and strategic
application of this critical synthetic intermediate.
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Physicochemical and Spectroscopic Profile

A foundational understanding of a reagent begins with its physical and analytical
characteristics. These properties are critical for reaction monitoring, quality control, and
structural confirmation.

Property Value Source

CAS Number 322690-31-3 [11[2]

Molecular Formula C10H15N302 [3]

Molecular Weight 209.25 g/mol [3]

Appearance Typically an off-white to light Generic MSDS
yellow solid

Monoisotopic Mass 209.11642 Da [3]

Predicted XlogP 1.4 [3]

Spectroscopic Data:

Type Expected Features

Signals corresponding to the tert-butyl protons
(singlet, ~1.5 ppm, 9H), aromatic pyridine

1H NMR protons (three distinct signals in the ~6.0-7.5
ppm range), and protons from the two amino

groups (broad singlets).

Resonances for the quaternary and methyl
carbons of the Boc group (~80 ppm and ~28

13C NMR ppm, respectively), the carbamate carbonyl
(~153 ppm), and the distinct carbons of the
pyridine ring.[9]

Mass Spec (ESI+) Expected [M+H]* ion at m/z 210.12.[3]
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Synthesis and Mechanistic Insight

The most common and logical synthesis of tert-butyl 6-aminopyridin-2-ylcarbamate starts
from the commercially available 2,6-diaminopyridine. The core challenge is to achieve mono-
protection with regioselectivity.

Core Synthetic Pathway: Regioselective N-Boc
Protection

The reaction involves the treatment of 2,6-diaminopyridine with one equivalent of di-tert-butyl
dicarbonate (Bocz20). While both amino groups are nucleophilic, subtle differences in their
electronic environment and reaction kinetics often allow for the isolation of the desired mono-
Boc protected product in reasonable yields. The slight asymmetry introduced upon the first
protection event can disfavor a second protection, especially when stoichiometry is carefully
controlled.

Caption: Synthesis of the target compound from 2,6-diaminopyridine.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a representative procedure synthesized from common organic chemistry
practices for N-Boc protection.[6]

Materials:

2,6-Diaminopyridine

» Di-tert-butyl dicarbonate (Bocz0)

e Tetrahydrofuran (THF), anhydrous

o Triethylamine (TEA, optional)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NacCl)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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« Silica gel for column chromatography
e Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)
Procedure:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen), dissolve 2,6-diaminopyridine (1.0 eq) in anhydrous THF.

o Reagent Addition: Add di-tert-butyl dicarbonate (1.0 eq), either neat or as a solution in THF,
dropwise to the stirred solution at 0 °C (ice bath). Causality Note: Slow addition at reduced
temperature helps control the exotherm and improve selectivity for mono-alkylation over di-
alkylation.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting
material is consumed.

o Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel
and dilute with ethyl acetate. Wash the organic layer sequentially with saturated NaHCOs
solution and brine. Trustworthiness Note: The bicarbonate wash removes any unreacted
acidic byproducts, ensuring a cleaner crude product.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate under reduced pressure to yield the crude product.

« Purification: Purify the crude residue by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure
tert-butyl 6-aminopyridin-2-ylcarbamate.

Application in Drug Discovery: A Gateway to Kinase
Inhibitors

The true value of this reagent is realized in its application as a versatile intermediate. The free
6-amino group is a potent nucleophile, readily participating in coupling reactions, while the
protected 2-amino group waits to be unveiled for a subsequent transformation. This strategy is
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frequently employed in the synthesis of kinase inhibitors, which often feature a substituted
heterocyclic core.[7][10]

General Workflow in Multi-Step Synthesis

The typical workflow involves using the 6-amino group as an anchor point for building
complexity, followed by deprotection and further functionalization at the 2-position.

Start: tert-Butyl
6-aminopyridin-2-ylcarbamate

'

Step 1: Couple Electrophile (R1-X)
at 6-Amino Position

'

Intermediate A:
6-Substituted, 2-Boc-Protected Pyridine

:

Step 2: Deprotection
(e.g., TFAin DCM)

:

Intermediate B:
6-Substituted 2,6-Diaminopyridine Derivative

:

Step 3: Couple Electrophile (R2-Y)
at 2-Amino Position

l

Final Product:
Di-substituted Pyridine Scaffold

Click to download full resolution via product page

Caption: General synthetic workflow using the title compound.

Case Study: Building Blocks for Bruton's Tyrosine
Kinase (BTK) Inhibitors
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Several potent kinase inhibitors utilize a di-substituted pyridine or pyrimidine core. For instance,

in the development of novel Bruton's Tyrosine Kinase (BTK) inhibitors, a common strategy

involves reacting a protected aminopyridine with a suitable electrophile.[7] tert-Butyl 6-

aminopyridin-2-ylcarbamate is an ideal starting point for such syntheses.

Example Application:

Target Class

Example Scaffold

Role of
Intermediate

Reference

BTK Inhibitors

N,9-Diphenyl-9H-

purin-2-amine

Provides the
aminopyridine moiety
for coupling with a
chloropyrimidine

derivative.

[7]

ULK1 Inhibitors

Aminopyrimidine

Serves as a key
fragment for building
the core inhibitor

structure.

[10]

SYK Inhibitors

Pyrazolo[3,4-
d]pyridine

The aminopyridine
can be a precursor to
more complex

heterocyclic systems.

[11]

IRAK4 Inhibitors

Piperidine-based

structures

Used in the synthesis
of chiral intermediates

for complex inhibitors.

[8]

Conclusion

tert-Butyl 6-aminopyridin-2-ylcarbamate is more than just a chemical reagent; itis a

strategic tool that enables efficiency and precision in synthetic chemistry. Its differential

protection allows for a logical and controlled construction of complex molecules, saving steps

and improving yields by directing reactivity to the desired position. For researchers and drug

development professionals, understanding the synthesis and application of this building block
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Is essential for the rapid and effective development of next-generation therapeutics, particularly
in the competitive field of kinase inhibitor discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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